Cas no 38766-10-8 (2,5-Pyrrolidinedione,1-(2-chloroacetyl)-)

• Product Name: 2,5-Pyrrolidinedione,1-(2-chloroacetyl)-
• CAS No: 38766-10-8
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• CID: 305111
• PubChem ID: 21100352
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,1-(2-chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-(2-chloroacetyl)-
• 1-(2-chloroacetyl)pyrrolidine-2,5-dione
• N-CHLOROACETYLSUCCINIMIDE
• 1-(2-Chloroethanoyl)pyrrolidine-2,5-dione
• 1-(Chloroacetyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione,1-(2-chloroacetyl)
• 2,5-Pyrrolidinedione,1-(chloroacetyl)-(9CI)
• N-Chloracetyl-succinimid
• SCHEMBL5558055
• DTXSID20610761
• FT-0695172
• 2,5-Pyrrolidinedione, 1-(chloroacetyl)-
• AKOS006275099
• BENZYL2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
• 38766-10-8

• Inchi： 1S/C6H6ClNO3/c7-3-6(11)8-4(9)1-2-5(8)10/h1-3H2
• InChI Key： JXNOBCAJHPSWSV-UHFFFAOYSA-N
• SMILES： ClCC(N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 175.00400
• Monoisotopic Mass: 175.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.521
• Boiling Point: 278.9°C at 760 mmHg
• Flash Point: 122.5°C
• Refractive Index: 1.542
• PSA: 54.45000
• LogP: -0.16130